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Compound of Interest

Compound Name: 4,5-Dimethyl-1,3-dithiol-2-one

CAS No.: 49675-88-9

Cat. No.: B3052980

Get Quote

Primary CAS: 49675-88-9 Molecular Formula: C₅H₆OS₂ Molecular Weight: 146.23 g/mol

IUPAC Name: 4,5-Dimethyl-1,3-dithiol-2-one[1][2][3]

Executive Summary: The Sulfur vs. Oxygen
Distinction
Crucial Note for Drug Development Professionals: It is imperative to distinguish this compound

from 4,5-dimethyl-1,3-dioxol-2-one (DMDO).

DMDO (Oxygen Analog): Widely used as a prodrug moiety (e.g., Olmesartan medoxomil) to

improve oral bioavailability via esterase hydrolysis.

Dithiol-2-one (Sulfur Analog - This Guide): Primarily a precursor for organic electronics

(TMTTF) and metallodrugs (dithiolene ligands). It does not function as a standard prodrug

promoiety due to the stability of the C=S/C-S bonds against typical esterases, but rather

serves as a "masked" dithiolene for bioinorganic modeling and coordination chemistry.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3052980#bc-rfq
https://www.benchchem.com/product/b3052980/docs?utm_src=pdf-body#4-5-dimethyl-1-3-dithiol-2-one-technical-guide-synthetic-protocols
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/80623-57-0_822203.html
http://orgsyn.org/demo.aspx?prep=V86P0333
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound features a planar 1,3-dithiole ring fused with a carbonyl group. Its reactivity is

dominated by two vectors:

Carbonyl Electrophilicity: The C=O group is stable but can be attacked by nucleophiles or

removed/coupled to form alkenes (tetrathiafulvalenes).

Masked Dithiolene Character: Under basic conditions, the ring opens to generate the cis-1,2-

dithiolate dianion, a "non-innocent" ligand essential for mimicking molybdoenzyme active

sites (e.g., xanthine oxidase).

Quantitative Properties Table
Property Value Note

Melting Point 32–35 °C
Low MP; often solidifies in

condensers during distillation.

Boiling Point ~80 °C at 0.5 mmHg Volatile under high vacuum.

Solubility High: DCM, CHCl₃, Hexanes Poor solubility in water.

Appearance
Off-white to pale yellow

needles

Darkens upon

oxidation/exposure to light.

NMR (¹H) δ 2.15–2.20 (s, 6H)
Singlet for equivalent methyl

groups.

Synthetic Routes & Causality
The synthesis of 4,5-dimethyl-1,3-dithiol-2-one must avoid the use of highly toxic phosgene

or expensive organometallics. The industry-standard "Organic Syntheses" route

(Chandrasekaran et al.) is preferred for its scalability and safety profile.

Mechanism of Action[4][5][6]
Nucleophilic Substitution: Potassium xanthate attacks 3-bromo-2-butanone.[4] The choice of

O-isopropyl xanthate over ethyl xanthate is deliberate; the bulky isopropyl group facilitates

the subsequent acid-catalyzed elimination/cyclization more cleanly.
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Acid-Catalyzed Cyclization: Concentrated H₂SO₄ induces the cyclization of the xanthate

intermediate. This step is sensitive to temperature; overheating causes polymerization (tar

formation).

Visualization: Synthetic Pathway
The following diagram illustrates the conversion from bromoketone to the dithiolone core.[5]
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Caption: Two-step synthesis via xanthate intermediate. The isopropyl group acts as a leaving

group during the acid-catalyzed ring closure.

Experimental Protocols
Safety Warning: Carbon disulfide (CS₂) derivatives and thiols are malodorous and potentially

toxic. All operations must be performed in a well-ventilated fume hood.

Protocol A: Synthesis of O-Isopropyl S-3-Oxobutan-2-yl
Dithiocarbonate

Reagents: 3-Bromo-2-butanone (1.0 equiv), Potassium O-isopropyl xanthate (1.1 equiv).

Setup: 500 mL round-bottom flask, ice bath, magnetic stirring.

Procedure:

Dissolve potassium O-isopropyl xanthate in water/acetone (1:1 v/v). Cool to 0°C.[3][6]
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Add 3-bromo-2-butanone dropwise over 30 minutes. The reaction is exothermic; maintain

T < 10°C to prevent side reactions.

Stir for 2 hours at room temperature.

Workup: Extract with diethyl ether (3x). Wash combined organics with water and brine. Dry

over MgSO₄ and concentrate in vacuo.

Result: Yellow oil (Intermediate). Use directly in the next step.

Protocol B: Cyclization to 4,5-Dimethyl-1,3-dithiol-2-one
Reagents: Intermediate from Protocol A, Concentrated H₂SO₄ (5.0 equiv).

Setup: 3-neck flask, internal thermometer, addition funnel.

Procedure:

Cool H₂SO₄ to 0°C.

Add the xanthate intermediate dropwise. Critical: Do not allow temperature to exceed 5°C.

Higher temperatures favor charring.

After addition, stir for 30 minutes at 0°C, then pour the mixture onto crushed ice (slowly!).

Isolation: The product may precipitate as a solid or oil. Extract with DCM.

Purification: Vacuum distillation is the gold standard.

Note: The product (MP ~32°C) will solidify in the condenser. Use a heat gun gently on

the condenser water jacket (or turn off cooling water briefly) to melt the distillate into the

receiving flask.

Yield: ~80-85%.

Applications in Research & Development
A. Organic Electronics: TMTTF Synthesis
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The compound is the direct precursor to Tetramethyltetrathiafulvalene (TMTTF), a cornerstone

of Bechgaard salts (organic superconductors).

Method: Phosphite-mediated coupling.

Reagent: Triethyl phosphite or Triphenyl phosphite.

Conditions: Reflux (neat or in toluene). The phosphite acts as a desulfurizing/deoxygenating

agent, coupling two dithiolone units via a carbene intermediate.

B. Bioinorganic Chemistry: Metallodithiolenes
For drug development professionals working on metallopharmaceuticals or enzyme inhibitors,

this scaffold provides a "protected" dithiolene ligand.

Deprotection: Treatment with base (KOH/MeOH) generates the dithiolate dianion.

Reversibility: Uniquely, this ring-opening is reversible upon acidification, allowing for pH-

switched ligand release.

Target: Synthesis of M(dmCt)₂ complexes (M = Ni, Pd, Pt), which serve as models for the

Molybdenum Cofactor (Moco) found in sulfite oxidase and xanthine oxidase.

Visualization: Reactivity Logic
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1,2-Dithiolate Dianion
(Ligand for Metallodrugs)
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 + Metal Salt (NiCl2, etc.)
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Caption: Divergent reactivity pathways: Base hydrolysis yields ligands for coordination

chemistry; Phosphite coupling yields TTF cores for materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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